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molecular formula C8H6N2O6 B8396109 2-Methyl-4,5-dinitrobenzoic acid

2-Methyl-4,5-dinitrobenzoic acid

Cat. No. B8396109
M. Wt: 226.14 g/mol
InChI Key: LXCHAMABVJFENQ-UHFFFAOYSA-N
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Patent
US08796296B2

Procedure details

2-Methyl-4,5-dinitrobenzoic acid (1.93 g, 8.5 mmol) was added to KOH (2.38 g, 42.5 mmol) in methanol (50 mL) and the mixture was heated to 70° C. for 1.5 h. The mixture was acidified with 2 M HCl(aq) and the solid was removed by filtration and dried to give 4-methoxy-2-methyl-5-nitrobenzoic acid (1.08 g, 60%) as an off-white solid. LCMS (10 cm_ESCI_Formic_MeCN): [M−H]−=210 at 3.23 min. 1H NMR (400 MHz, d6-DMSO): δ 8.40 (s, 1H), 7.36 (s, 1H), 4.02 (s, 3H), 2.67 (s, 3H).
Quantity
1.93 g
Type
reactant
Reaction Step One
Name
Quantity
2.38 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:10]=[C:9]([N+]([O-])=O)[C:8]([N+:14]([O-:16])=[O:15])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[OH-:17].[K+].Cl.[CH3:20]O>>[CH3:20][O:17][C:9]1[C:8]([N+:14]([O-:16])=[O:15])=[CH:7][C:3]([C:4]([OH:6])=[O:5])=[C:2]([CH3:1])[CH:10]=1 |f:1.2|

Inputs

Step One
Name
Quantity
1.93 g
Type
reactant
Smiles
CC1=C(C(=O)O)C=C(C(=C1)[N+](=O)[O-])[N+](=O)[O-]
Name
Quantity
2.38 g
Type
reactant
Smiles
[OH-].[K+]
Name
Quantity
50 mL
Type
reactant
Smiles
CO
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solid was removed by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
Type
product
Smiles
COC1=CC(=C(C(=O)O)C=C1[N+](=O)[O-])C
Measurements
Type Value Analysis
AMOUNT: MASS 1.08 g
YIELD: PERCENTYIELD 60%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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